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Compound of Interest

Compound Name:
(3-methyl-1H-pyrazol-1-yl)acetic

acid

Cat. No.: B070212 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of (3-methyl-1H-pyrazol-1-
yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the essential physicochemical properties of

(3-methyl-1H-pyrazol-1-yl)acetic acid, a heterocyclic compound of increasing interest in

medicinal chemistry and drug discovery. The insights and methodologies detailed herein are

curated to empower researchers in their pursuit of novel therapeutics. Pyrazole derivatives are

known for their wide range of biological activities, and a thorough understanding of their

fundamental properties is paramount for successful drug development.[1]

Molecular and Fundamental Characteristics
(3-methyl-1H-pyrazol-1-yl)acetic acid is a derivative of pyrazole, a five-membered aromatic

heterocycle containing two adjacent nitrogen atoms. The presence of the carboxylic acid

moiety and the methyl-substituted pyrazole ring imparts specific characteristics that are crucial

for its biological activity and formulation development.

Chemical Structure and Identification
IUPAC Name: (3-methyl-1H-pyrazol-1-yl)acetic acid[2]
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CAS Number: 180741-30-4[2]

Molecular Formula: C₆H₈N₂O₂[2]

Molecular Weight: 140.14 g/mol [3]
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Reactants

Reaction

Intermediate

Final Step

Product

Hydrazine Derivative
(e.g., Hydrazinoacetic acid ethyl ester)

Cyclocondensation

1,3-Dicarbonyl Compound
(e.g., Acetylacetaldehyde)

Ethyl (3-methyl-1H-pyrazol-1-yl)acetate

Ester Hydrolysis

(3-methyl-1H-pyrazol-1-yl)acetic acid
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Experimental Setup

Procedure

Data Analysis

Result

Solution of Compound in Water/Co-solvent

Incremental addition of titrant

Standardized Acid/Base Titrant pH Electrode or UV-Vis Spectrophotometer

Record pH and/or Absorbance

Plot Titration Curve (pH vs. Volume or Absorbance vs. pH)

Determine Inflection Point

pKa = pH at half-equivalence point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://peerreviewarchive.s3.ap-south-1.amazonaws.com/2024/May/2-May-24/2024_BP_9147A/Rev_BP_9147A_Yim_A.pdf
https://peerreviewarchive.s3.ap-south-1.amazonaws.com/2024/May/2-May-24/2024_BP_9147A/Rev_BP_9147A_Yim_A.pdf
https://pubs.acs.org/doi/pdf/10.1021/acsomega.5c08559
https://www.rjpbcs.com/pdf/2018_9(1)/[105].pdf
https://www.benchchem.com/product/b070212#physicochemical-properties-of-3-methyl-1h-pyrazol-1-yl-acetic-acid
https://www.benchchem.com/product/b070212#physicochemical-properties-of-3-methyl-1h-pyrazol-1-yl-acetic-acid
https://www.benchchem.com/product/b070212#physicochemical-properties-of-3-methyl-1h-pyrazol-1-yl-acetic-acid
https://www.benchchem.com/product/b070212#physicochemical-properties-of-3-methyl-1h-pyrazol-1-yl-acetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

